Cas no 130551-92-7 (1,3-oxazol-2-ylmethanol)

• Product Name: 1,3-oxazol-2-ylmethanol
• CAS No: 130551-92-7
• MF: C₄H₅NO₂
• MW: 99.0880010128021
• MDL: MFCD08703642
• CID: 136736
• PubChem ID: 14786610
• Update Time: 2025-08-02

1,3-oxazol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Oxazol-2-ylmethanol
• 1,3-oxazol-2-ylmethanol
• 2-(Hydroxymethyl)-1,3-oxazole
• 2-Oxazolemethanol
• 2-Hydroxymethyloxazole
• 2-Hydroxymethyl-oxazole
• AKOS016006357
• SY058777
• 2-Hydroxymethyl oxazole
• BB 0261242
• (1,3-Oxazol-2-yl)methanol
• IEHJKGRLVGZCMX-UHFFFAOYSA-N
• MFCD08703642
• EN300-170100
• 2-(Hydroxymethyl)oxazole
• AM20080218
• CS-0054632
• DTXSID80564014
• FT-0648369
• PB27948
• oxazolylcarbinol
• PS-9335
• 130551-92-7

• MDL： MFCD08703642
• Inchi： 1S/C4H5NO2/c6-3-4-5-1-2-7-4/h1-2,6H,3H2
• InChI Key： IEHJKGRLVGZCMX-UHFFFAOYSA-N
• SMILES： O1C=CN=C1CO

Computed Properties

• Exact Mass: 99.03200
• Monoisotopic Mass: 99.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.250
• Melting Point: No data available
• Boiling Point: 175 ºC
• Flash Point: 59 ºC
• PSA: 46.26000
• LogP: 0.16690

1,3-oxazol-2-ylmethanol Security Information

• Signal Word：Danger
• Hazard Statement： H315-H319-H335
• Warning Statement： P210;P273;P243;P403
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles

Additional information on 1,3-oxazol-2-ylmethanol

1,3-Oxazol-2-ylmethanol (CAS No. 130551-92-7): Properties, Applications, and Market Insights

1,3-Oxazol-2-ylmethanol (CAS No. 130551-92-7) is a heterocyclic compound featuring an oxazole ring with a hydroxymethyl substituent at the 2-position. This unique structure makes it a valuable intermediate in organic synthesis and pharmaceutical research. With increasing interest in heterocyclic chemistry and drug discovery, compounds like 1,3-oxazol-2-ylmethanol have gained attention for their potential applications in medicinal chemistry and material science.

The compound exhibits notable chemical properties, including moderate water solubility due to its polar hydroxyl group, and stability under standard laboratory conditions. Researchers often explore its reactivity in nucleophilic substitution reactions and as a building block for more complex molecular architectures. Recent studies in green chemistry have investigated eco-friendly synthesis routes for this compound, aligning with the growing demand for sustainable chemical processes.

In pharmaceutical applications, 1,3-oxazol-2-ylmethanol serves as a precursor for various bioactive molecules. The oxazole moiety is particularly significant in drug design, as it appears in several FDA-approved medications. Current research focuses on its potential in developing antimicrobial agents and anti-inflammatory compounds, addressing global health challenges like antibiotic resistance. The compound's versatility also extends to agrochemical research, where it contributes to the development of novel crop protection agents.

The market for 1,3-oxazol-2-ylmethanol derivatives has shown steady growth, driven by increasing R&D investments in the pharmaceutical sector. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed for quality control during production. Manufacturers are adopting advanced process optimization strategies to improve yields and reduce production costs, responding to the compound's rising demand in both academic and industrial settings.

From a regulatory perspective, 1,3-oxazol-2-ylmethanol is generally considered safe for research purposes when handled according to standard laboratory protocols. Proper storage conditions and handling procedures should be followed to maintain its stability. The compound's safety profile and versatile applications make it a subject of ongoing investigation in various chemical disciplines.

Recent advancements in computational chemistry have enabled better understanding of 1,3-oxazol-2-ylmethanol's molecular interactions, facilitating its rational design in drug development projects. The compound's structure-activity relationships are being extensively studied to optimize its pharmacological properties. These developments align with current trends in precision medicine and targeted therapy, where molecular specificity is crucial.

Quality standards for 1,3-oxazol-2-ylmethanol typically require high purity levels (>98%), verified through chromatographic analysis. The compound is commercially available from specialty chemical suppliers, with pricing varying based on quantity and purity specifications. Researchers should consult technical data sheets and safety documentation before working with this material to ensure proper handling and application.

Future research directions for 1,3-oxazol-2-ylmethanol include exploring its potential in material science applications, particularly in the development of functional polymers and advanced coatings. The compound's ability to participate in various cross-coupling reactions makes it attractive for creating novel materials with tailored properties. These applications are particularly relevant in industries seeking high-performance materials for technological applications.

Environmental considerations regarding 1,3-oxazol-2-ylmethanol focus on developing biodegradable derivatives and eco-friendly synthesis methods. The chemical industry's shift toward green chemistry principles has prompted investigations into catalytic processes and renewable starting materials for producing this compound. Such approaches address growing concerns about chemical sustainability while maintaining the compound's utility in various applications.

In conclusion, 1,3-oxazol-2-ylmethanol (CAS No. 130551-92-7) represents an important building block in modern chemistry with diverse applications across multiple industries. Its significance in pharmaceutical research, combined with emerging applications in material science, ensures its continued relevance in scientific and industrial contexts. Ongoing research will likely uncover new uses for this versatile compound, further expanding its potential in addressing contemporary scientific and technological challenges.